Cas no 7757-93-9 (Calcium Hydrogen Phosphate)

Calcium Hydrogen Phosphate is a versatile inorganic compound that offers excellent thermal stability and high solubility in water. Its key advantages lie in its ability to regulate pH levels, act as an effective flocculant in wastewater treatment, and serve as a useful building block for the production of various chemical materials.
Calcium Hydrogen Phosphate structure
Calcium Hydrogen Phosphate structure
Product Name:Calcium Hydrogen Phosphate
CAS No:7757-93-9
MF:CaHO4P
MW:136.057300329208
MDL:MFCD00010909
CID:47744
PubChem ID:24893081
Update Time:2025-09-03

Calcium Hydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

    • Calcium perphosphate,ammonified,granular
    • calcium hydrogenorthophosphate
    • Calcium Hydrogen Phosphate
    • Calcium monohydrogen phosphate
    • Calcium phosphate, dibasic
    • Phosphoric acid, calcium salt (1:1)
    • Secondary calcium
    • Dicalcium phosphate
    • Dibasic Calcium Phosphate
    • Calcium hydrogen phosphate,agricultural
    • Calcium phosphate
    • calcium acid phosphate
    • calcium dibasic phosphate
    • calcium phosphate (cahpo4)
    • calcium hydrogen orthophosphate
    • calcium phosphate
    • Calcium phosphate dibasic
    • Anhydrous Calcium Hydrogen Phosphate
    • MDL： MFCD00010909
    • Inchi： 1S/Ca.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+2;/p-2
    • InChI Key： FUFJGUQYACFECW-UHFFFAOYSA-L
    • SMILES： [Ca+2].P(=O)([O-])([O-])O

Computed Properties

  • Exact Mass: 135.92400
  • Monoisotopic Mass: 135.924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.4A^2

Experimental Properties

  • Color/Form: White monoclinic crystalline powder, odorless and tasteless.
  • Density: 2.306（16℃）
  • Boiling Point: 158 °C at 760 mmHg
  • Water Partition Coefficient: Soluble in hydrochloric acid, nitric acid, acetic acid, ammonium citrate solution. Slightly soluble in water. Insoluble in ethanol.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 93.23000
  • LogP: -0.05220
  • Merck: 13,1697

Calcium Hydrogen Phosphate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • RTECS：TB8528000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：2-8°C
  • Risk Phrases：R36/37/38
  • Safety Term：S22;S24/25

Calcium Hydrogen Phosphate Customs Data

  • Customs Data：

    China Customs Code:

    3103101000

Calcium Hydrogen Phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BBM0806-100g
Calcium Hydrogen Phosphate
 7757-93-9 ≥98%
100g
 ￥70元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BBM0806-500g
Calcium Hydrogen Phosphate
 7757-93-9 ≥98%
500g
 ￥220元 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
20-2035-50g
Calcium Hydrogen Phosphate
 7757-93-9 dibasic(99.95%-Ca)
50g
 783.0CNY 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
20-2035-250g
Calcium Hydrogen Phosphate
 7757-93-9 dibasic(99.95%-Ca)
250g
 2964.0CNY 2021-07-08
BAI LING WEI Technology Co., Ltd.
417583-250G
Calcium phosphate dibasic, 98%
 7757-93-9 98%
250G
 ￥ 215 2022-04-26
BAI LING WEI Technology Co., Ltd.
417583-1KG
Calcium phosphate dibasic, 98%
 7757-93-9 98%
1KG
 ￥ 497 2022-04-26
abcr
AB119787-50 g
Calcium phosphate, dibasic (99.95%-Ca); .
 7757-93-9
50 g
 €78.90 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807979-5g
Dibasic calcium phosphate
 7757-93-9 98%
5g
 ￥34.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807979-25g
Dibasic calcium phosphate
 7757-93-9 98%
25g
 ￥86.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807979-100g
Dibasic calcium phosphate
 7757-93-9 98%
100g
 ￥178.00 2022-01-14

Calcium Hydrogen Phosphate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7757-93-9)磷酸氢钙
Order Number:LE3296679;LE6134
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7757-93-9)Calcium phosphate dibasic
Order Number:sfd14409
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7757-93-9)Calcium Hydrogen Phosphate
Order Number:A1207193
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):526.0
Email:sales@amadischem.com

Calcium Hydrogen Phosphate Spectrogram

1H NMR 300 MHz DMSO
1H NMR

Calcium Hydrogen Phosphate Related Literature

Related Categories

7757-93-9 (Calcium Hydrogen Phosphate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7757-93-9)磷酸氢钙
LE3296679;LE6134
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7757-93-9)Calcium phosphate dibasic
sfd14409
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email